Cas no 1804360-57-3 (5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)
5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H4F6N2O4/c1-19-3-2-15-6(16(17)18)4(7(9,10)11)5(3)20-8(12,13)14/h2H,1H3
- InChI Key: ZTSIOFALBXXVFR-UHFFFAOYSA-N
- SMILES: FC(C1C([N+](=O)[O-])=NC=C(C=1OC(F)(F)F)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 354
- XLogP3: 3.1
- Topological Polar Surface Area: 77.2
5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029087558-1g |
5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine |
1804360-57-3 | 97% | 1g |
$1,490.00 | 2022-04-02 |
5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
Introduction to 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804360-57-3)
5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804360-57-3, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its methoxy, nitro, and trifluoromethoxy substituents, contribute to its complex chemical profile and make it a subject of interest for further exploration in drug discovery.
The 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine molecule is characterized by a pyridine core substituted with multiple functional groups. The presence of a nitro group at the 2-position introduces a region of high electron-withdrawing density, which can influence the electronic properties and reactivity of the molecule. Additionally, the methoxy group at the 5-position and the trifluoromethoxy group at the 4-position provide further electronic modulation and potential interactions with biological targets. The trifluoromethyl group at the 3-position adds another layer of complexity, enhancing lipophilicity and influencing metabolic stability.
In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Researchers have been exploring these compounds for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The unique structural features of 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine make it an attractive candidate for further investigation in medicinal chemistry.
One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of electron-withdrawing and electron-donating groups on the pyridine ring can be leveraged to optimize binding affinity to biological targets. For instance, the nitro group can serve as a hydrogen bond acceptor or participate in π-stacking interactions, while the methoxy and trifluoromethoxy groups can engage in hydrophobic interactions or polar interactions. These features make 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine a versatile building block for designing novel therapeutic agents.
Recent studies have highlighted the importance of fluorinated pyridines in drug development. Fluoro substituents are known to enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. The presence of multiple trifluoromethyl groups in 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine suggests that this compound may exhibit enhanced pharmacokinetic properties compared to its non-fluorinated counterparts. This has prompted researchers to investigate its potential as a lead compound for developing new drugs with improved efficacy and reduced side effects.
The synthesis of 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is another area of active research. Given its complex structure, developing an efficient synthetic route is crucial for both academic research and industrial applications. Researchers have been exploring various synthetic strategies, including multi-step organic transformations and catalytic processes, to achieve high yields and purity levels. The development of scalable synthetic methods will be essential for future clinical studies and commercial production.
From a computational chemistry perspective, 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been studied using advanced modeling techniques to understand its electronic structure and interactions with biological targets. Molecular docking simulations have been particularly useful in predicting binding affinities and identifying potential drug candidates. These computational studies have provided valuable insights into the structural features that contribute to the biological activity of this compound.
The pharmaceutical industry has shown interest in developing novel therapeutic agents based on heterocyclic compounds like 5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Companies are actively screening these compounds for their potential in treating various diseases, including oncology, neurology, and immunology. The unique chemical properties of this molecule make it a promising candidate for further development into a new generation of drugs.
In conclusion,5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804360-57-3) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure, diverse functional groups, and favorable pharmacokinetic properties make it an attractive scaffold for drug development. Further research into its synthesis, biological activity, and computational modeling will continue to advance our understanding of this molecule and its potential applications in medicine.
1804360-57-3 (5-Methoxy-2-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)